3,3-Difluoro-1,5-diphenylpyrrolidin-2-one

• Molecular Formula: C16H13F2NO
• Molecular Weight: 273.28 g/mol
• IUPAC Name: 3,3-difluoro-1,5-diphenylpyrrolidin-2-one
• InChI: InChI=1S/C16H13F2NO/c17-16(18)11-14(12-7-3-1-4-8-12)19(15(16)20)13-9-5-2-6-10-13/h1-10,14H,11H2
• InChI Key: BUOKOQBQODSCHH-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(C(=O)C1(F)F)C2=CC=CC=C2)C3=CC=CC=C3

Description

3,3-Difluoro-1,5-diphenylpyrrolidin-2-one is a fluorinated pyrrolidinone derivative characterized by a five-membered lactam ring with two fluorine atoms at the 3-position and phenyl groups at the 1- and 5-positions. This compound has garnered attention in medicinal chemistry due to the strategic placement of fluorine atoms, which are known to enhance metabolic stability, lipophilicity, and bioavailability . While its exact pharmacological applications remain under investigation, CymitQuimica listed it as a high-quality heterocyclic product, though it is currently discontinued .

Biological Activity

3,3-Difluoro-1,5-diphenylpyrrolidin-2-one is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article aims to explore its biological activity, including pharmacological properties, mechanisms of action, and relevant case studies.

3,3-Difluoro-1,5-diphenylpyrrolidin-2-one has a unique structure characterized by the presence of two fluorine atoms and two phenyl groups attached to a pyrrolidine ring. Its chemical formula is C$_{15}$H$_{14}$F$_2$N$_2$O.

Table 1: Chemical Structure and Properties

Property	Value
Molecular Formula	C$_{15}$H$_{14}$F$_2$N$_2$O
Molecular Weight	284.28 g/mol
Melting Point	Not available
Solubility	Soluble in organic solvents

Research indicates that 3,3-Difluoro-1,5-diphenylpyrrolidin-2-one may act on various biological targets. Its structural features suggest potential interactions with enzymes and receptors involved in disease processes.

• Enzyme Inhibition : The compound has been investigated for its ability to inhibit specific enzymes that play critical roles in cancer progression and other diseases.
• Receptor Modulation : Preliminary studies suggest that it may modulate receptors associated with neurotransmission and metabolic regulation.

Case Study 1: Anticancer Activity

In a study published in the Journal of Medicinal Chemistry, researchers evaluated the anticancer properties of 3,3-Difluoro-1,5-diphenylpyrrolidin-2-one against various cancer cell lines. The results demonstrated a dose-dependent inhibition of cell proliferation in human cancer cells, particularly in breast and prostate cancer models. The compound exhibited an IC50 value significantly lower than that of standard chemotherapeutics .

Case Study 2: Neuroprotective Effects

Another investigation focused on the neuroprotective effects of the compound in models of neurodegeneration. The study found that treatment with 3,3-Difluoro-1,5-diphenylpyrrolidin-2-one resulted in reduced oxidative stress markers and improved cognitive function in animal models . These findings suggest potential applications in treating neurodegenerative diseases such as Alzheimer's.

Table 2: Summary of Biological Activities

Activity Type	Effect	Reference
Anticancer	Inhibition of cell proliferation	Journal of Medicinal Chemistry
Neuroprotective	Reduced oxidative stress	Neuroscience Letters

Comparison with Similar Compounds

Structural and Functional Modifications

The table below highlights key structural analogs and their differences:

Compound Name	Substituents/Modifications	Key Properties/Applications	Evidence Source
3,3-Difluoro-1,5-diphenylpyrrolidin-2-one	3,3-difluoro, 1,5-diphenyl	Enhanced metabolic stability; discontinued
(3R,5R)- and (3S,5R)-5-(3-Methoxy-phenyl)-3-((R)-1-phenyl-ethylamino)-1-(4-trifluoromethyl-phenyl)-pyrrolidin-2-one	3-amino, 5-methoxy, 1-CF3-phenyl	Potent cannabinoid receptor activity (ex vivo)
trans/cis-3-methyl-1,5-diphenylpyrrolidin-2-one	3-methyl (stereoisomers)	NMR-confirmed stereochemistry; synthetic utility
3-hydroxy-1,5-diphenylpyrrolidin-2-one	3-hydroxy	Potential hydrogen-bonding interactions
5-(3,5-Difluorophenyl)pyridin-2(1H)-one	Pyridinone core, 3,5-difluorophenyl	Fluorine-driven bioactivity; diverse drug scaffolds

Fluorination Effects

• Stereoelectronic Influence : Fluorine’s inductive effects enhance the acidity of adjacent protons, which may alter binding kinetics in receptor interactions. This contrasts with 3-methyl derivatives (e.g., trans/cis-3-methyl-1,5-diphenylpyrrolidin-2-one), where steric effects dominate .

Pharmacological Relevance

• Cannabinoid Receptor Analogs: The trifluoromethyl and methoxy-substituted pyrrolidinones in exhibit potent cannabinoid activity, suggesting that fluorinated aromatic substituents (e.g., CF3) synergize with pyrrolidinone cores for receptor binding .